Cas no 1805028-72-1 (Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate
• CAS No: 1805028-72-1
• MF: C₁₃H₁₁BrF₃NO₂
• MW: 350.131153345108
• CID: 4945441
• Update Time: 2025-10-16

Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11BrF3NO2/c1-2-20-12(19)5-10-9(6-14)3-8(7-18)4-11(10)13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： IGZYSZGUOMDUEQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate

Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1805028-72-1): An Overview

Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1805028-72-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, and a trifluoromethyl moiety, holds potential for various applications, particularly in the development of novel therapeutic agents.

The bromomethyl group in Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate is a versatile functional group that can participate in a wide range of chemical reactions, making it an attractive candidate for synthetic transformations. The presence of the cyano group adds to the compound's reactivity and stability, while the trifluoromethyl moiety imparts unique electronic and steric properties that can influence the compound's biological activity.

Recent studies have highlighted the potential of Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate in various medicinal applications. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer properties. The bromomethyl group has been found to enhance the compound's ability to target specific enzymes and receptors, while the cyano and trifluoromethyl groups contribute to its overall pharmacological profile.

In the context of drug discovery, Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate has been explored as a lead compound for the development of new therapeutic agents. Its unique combination of functional groups makes it an ideal candidate for structure-activity relationship (SAR) studies, where small modifications can significantly impact its biological activity. Researchers have used this compound as a starting point to synthesize a series of derivatives with improved potency and selectivity.

The synthesis of Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate involves several steps, including the formation of the bromomethyl group through bromination reactions and the introduction of the cyano and trifluoromethyl moieties through various synthetic routes. The efficiency and scalability of these synthetic methods are crucial for its practical application in pharmaceutical research.

One of the key challenges in working with Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate is its stability under different conditions. Studies have shown that the compound is stable under standard laboratory conditions but may require careful handling to avoid degradation during long-term storage or exposure to certain reagents. This stability is important for maintaining its integrity during both synthesis and biological testing.

In terms of biological evaluation, Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate has been tested in various in vitro and in vivo models. Preliminary results indicate that it exhibits promising activity against several cancer cell lines, with selective toxicity towards tumor cells over normal cells. Additionally, it has shown potential as an anti-inflammatory agent, reducing inflammation in animal models without significant side effects.

The future prospects for Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate are promising. Ongoing research aims to further optimize its structure to enhance its therapeutic potential while minimizing any potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in developing new treatments for various diseases.

In conclusion, Ethyl 2-bromomethyl-4-cyano-6-(trifluoromethyl)phenylacetate (CAS No. 1805028-72-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient outcomes.